Cas no 299169-62-3 (2,3-Dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: 2,3-Dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 299169-62-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00462966
• CID: 915816
• PubChem ID: 659279
• Update Time: 2025-04-19

2,3-Dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 2,3-dihydro-1,4-Benzodioxin-6-carboxamide
• 2,3-dihydro-1,4-benzodioxine -6-carboxamide
• 2,3-DIHYDRO-BENZO[B][1,4]DIOXINE -6-CARBOXAMIDE
• 2H,3H-benzo[e]1,4-dioxane-6-carboxamide
• AC1LD0J4
• AC1Q4ZFF
• AG-E-97745
• Oprea1_338984
• SureCN624490
• MLS000038291
• Z33547100
• 2,3-Dihydro-benzo[1,4]dioxine-6-carboxylic acid amide
• G28918
• SMR000040347
• STK727066
• J-507006
• CS-0213265
• AKOS000299479
• 2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CHEMBL1366476
• A898332
• HZHZDULNPYDZAQ-UHFFFAOYSA-N
• 299169-62-3
• HMS2186A11
• BS-27953
• EN300-60928
• ZLA16962
• DA-18924
• MFCD00462966
• DTXSID40349748
• SCHEMBL624490
• 2,3-Dihydro-1,4-benzodioxine-6-carboxamide

• MDL： MFCD00462966
• Inchi： 1S/C9H9NO3/c10-9(11)6-1-2-7-8(5-6)13-4-3-12-7/h1-2,5H,3-4H2,(H2,10,11)
• InChI Key： HZHZDULNPYDZAQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(N)=O)=CC1=2

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6Ų